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Compound of Interest

Compound Name: 2-Methylallylamine hydrochloride

Cat. No.: B1589339

This document provides a comprehensive overview of the safety information for 2-
Methylallylamine hydrochloride (CAS No. 28148-54-1), intended for researchers, scientists,
and professionals in drug development. The following sections detail the compound's
properties, hazards, and the necessary precautions for its safe handling and use in a laboratory
setting.

Chemical and Physical Properties

2-Methylallylamine hydrochloride is a white crystalline solid.[1][2] Key physical and chemical
properties are summarized in the table below.

Property Value Source
CAS Number 28148-54-1 [31[4]
Molecular Formula CaH10CIN [3114]
Molecular Weight 107.58 g/mol [31[4]
Melting Point 179-184 °C [5]1[6]
Appearance White crystalline powder [11[2]
Purity >98% [3]

Hazard Identification and Classification
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2-Methylallylamine hydrochloride is classified as a hazardous substance. The GHS
classifications are provided below.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Signal Word: Warning[6]
Hazard Pictogram:

lwialt text

Toxicological Information

The toxicological properties of 2-Methylallylamine hydrochloride have not been fully
investigated. The available acute toxicity data is presented below.

Route of Exposure Species Value

Oral LD50 Rat 150 mg/kg

It is classified as toxic if swallowed.[7]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.
Handling:

» Avoid contact with skin, eyes, and clothing.[7]

¢ Do not breathe dust or vapor.[8]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1589339?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/639087
https://www.benchchem.com/product/b1589339?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/A0226_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/A0226_EU_6N.pdf
https://datasheets.scbt.com/sc-321965.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Use only in a chemical fume hood with adequate ventilation.[7][8]

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and protective clothing.[6][8]

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke when using this product.[7]
Storage:

o Keep the container tightly closed.[7][8]

» Store in a cool, dry, and well-ventilated place.[8]

o Store locked up.[7]

o Protect from moisture and store under an inert gas.[7]

First Aid Measures

In case of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Measures

Remove the person to fresh air and keep them
) comfortable for breathing. If breathing is difficult,
Inhalation . ) S
administer oxygen. Seek medical attention if you

feel unwell.[7][8]

Take off immediately all contaminated clothing.
) Wash the affected area with generous quantities
Skin Contact _ _ _
of running water and non-abrasive soap. If skin

irritation occurs, seek medical attention.[7][8]

Immediately flush eyes with plenty of clean,

running water for at least 15 minutes, while
Eye Contact keeping the eyelids open. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[7][8]

Do NOT induce vomiting. Rinse the mouth with
Ingestion water. Immediately call a POISON CENTER or
doctor.[7][8]

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

o Suitable Extinguishing Media: Use dry chemical powder, alcohol or polymer foam, water
spray, or carbon dioxide.[8]

o Special Procedures: Wear a self-contained breathing apparatus and protective clothing to
prevent contact with skin and eyes.[8]

e Hazards: Emits toxic fumes under fire conditions.[8]
Accidental Release:
» Wear suitable protective equipment and keep unnecessary personnel away.[7]

e Ensure adequate ventilation.[8]
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e Prevent the product from entering drains.[7]
e For cleanup, pick up and arrange disposal without creating dust.[7]

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-
Methylallylamine hydrochloride, from initial hazard assessment to final disposal.
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Safe handling workflow for 2-Methylallylamine hydrochloride.
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Experimental Protocols

Detailed experimental protocols for the toxicological data cited in the Safety Data Sheets are
not publicly available. The provided data, such as the LD50 value, is typically determined
through standardized testing methods established by regulatory bodies like the OECD
(Organisation for Economic Co-operation and Development). For instance, the acute oral
toxicity (LD50) is likely determined following a protocol similar to OECD Guideline 423 (Acute
Oral toxicity — Acute Toxic Class Method). This involves administering the substance to fasted
animals at defined dose levels and observing them for a set period for signs of toxicity and
mortality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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